Paper-based selective and quantitative detection of uric acid using citrate-capped Pt nanoparticles (PtNPs) as a colorimetric sensing probe through a simple and remote-based device†
New Journal of Chemistry Pub Date: 2019-04-18 DOI: 10.1039/C9NJ01257E
Abstract
A colorimetric portable setup was developed for remote UA measurements using a smartphone-based application to demonstrate its use in point-of-care testing. Quantitative and affordable point-of-care health diagnostics is a rapidly evolving field using nanostructured materials for the detection of various disease biomarkers. The detection of uric acid is of great importance to identify many health syndromes and to avoid relevant complications. Herein, a selective, sensitive, and quantitative detection of uric acid on a cellulose fiber strip using citrate-capped platinum nanoparticles (PtNPs) as a nanozyme is reported for the first time. A reduction method was followed to synthesize the PtNPs (8–10 nm), which were characterized using UV-vis spectroscopy, XRD, and TEM to determine their properties. Morphological characterization of the cellulose substrate was performed using FESEM. A strip was developed having a circular shaped head of 8 mm diameter, which was pretreated with PVA, TMB + H2O2, and PtNPs, respectively. In the presence of PtNPs (enzyme catalytic activity), TMB acted as a hydrogen donor to reduce H2O2, giving a bluish-green color on the substrate. The developed method provided a wide linear response from 0 mM to 8 mM for uric acid samples, with the results indicating the downregulating activity of the PtNPs. A calculated LOD of 4.2 ± 5 μM was achieved and the results showed a linear response till 7 mM in terms of the color observation. In conclusion, the developed sensing system could be potentially applicable for the quantitative detection of uric acid in the physiological range in urine samples.
Recommended Literature
- [1] Green synthesis of GeO2/graphene composites as anode material for lithium-ion batteries with high capacity†
- [2] Choline chloride based eutectic solvent: an efficient and reusable solvent system for the synthesis of primary amides from aldehydes and from nitriles†
- [3] Front cover
- [4] A rapid paper-based blood typing method from droplet wicking†
- [5] The enhancement for SCR of NO by NH3 over the H2 or CO pretreated Ag/γ-Al2O3 catalyst†
- [6] Visible light catalyzed Mannich reaction between tert-amines and silyl diazoenolates†
- [7] Rhodium-catalyzed enantioselective C–H alkynylation of sulfoxides in diverse patterns: desymmetrization, kinetic resolution, and parallel kinetic resolution†
- [8] Highly flexible, transparent and conducting CuS-nanosheet networks for flexible quantum-dot solar cells†
- [9] Water-induced fluorescence enhancement of lead-free cesium bismuth halide quantum dots by 130% for stable white light-emitting devices†
- [10] n-La2Ti2O7/p-LaCrO3: a novel heterojunction based composite photocatalyst with enhanced photoactivity towards hydrogen production†
